Cas no 74819-90-2 (Octadecanoic acid,12-hydroxy-, octyl ester)

• Product Name: Octadecanoic acid,12-hydroxy-, octyl ester
• CAS No: 74819-90-2
• MF: C₂₆H₅₂O₃
• MW: 412.689289093018
• CID: 557189
• PubChem ID: 607406
• Update Time: 2025-04-19

Octadecanoic acid,12-hydroxy-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,12-hydroxy-, octyl ester
• octyl 12-hydroxyoctadecanoate
• OCTYL 12-HYDROXYSTEARATE
• Octyl 12-hydroxyoctadecanoate #
• 74819-90-2
• 12-Hydroxy-octadecanoic acid, octyl ester
• DTXSID30345830
• SCHEMBL1140871
• ASUSBOZIBYQNDS-UHFFFAOYSA-N

• Inchi： 1S/C26H52O3/c1-3-5-7-9-16-20-24-29-26(28)23-19-15-13-11-10-12-14-18-22-25(27)21-17-8-6-4-2/h25,27H,3-24H2,1-2H3
• InChI Key： ASUSBOZIBYQNDS-UHFFFAOYSA-N
• SMILES： OC(CCCCCC)CCCCCCCCCCC(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 412.39186
• Monoisotopic Mass: 412.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53